N-(2-hydroxyethyl)-4-methoxynaphthalene-1-sulfonamide

• Molecular Formula: C13H15NO4S
• Molecular Weight: 281.33 g/mol
• IUPAC Name: N-(2-hydroxyethyl)-4-methoxynaphthalene-1-sulfonamide
• InChI: InChI=1S/C13H15NO4S/c1-18-12-6-7-13(19(16,17)14-8-9-15)11-5-3-2-4-10(11)12/h2-7,14-15H,8-9H2,1H3
• InChI Key: XWKFJKLBJTYMBL-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NCCO

Description

N-(2-hydroxyethyl)-4-methoxynaphthalene-1-sulfonamide, also known as HEMNS, is a chemical compound that has been extensively studied for its potential use in scientific research. This sulfonamide derivative has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

N-(2-hydroxyethyl)-4-methoxynaphthalene-1-sulfonamide works by binding to specific targets in cells, including proteins and calcium ions. Its sulfonamide group allows it to interact with amino acid residues on proteins, while its naphthalene ring structure allows it to bind to calcium ions. This binding can lead to changes in protein conformation and activity, as well as alterations in calcium signaling pathways.
Biochemical and Physiological Effects
N-(2-hydroxyethyl)-4-methoxynaphthalene-1-sulfonamide has been shown to have a variety of biochemical and physiological effects, including the ability to modulate calcium signaling pathways, inhibit protein-protein interactions, and disrupt protein folding. These effects make it a valuable tool for studying various biological processes, including signal transduction, protein folding, and protein-protein interactions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-hydroxyethyl)-4-methoxynaphthalene-1-sulfonamide in lab experiments is its ability to selectively bind to specific targets in cells, allowing for precise manipulation of biological pathways. Additionally, its fluorescent properties make it a useful tool for imaging and visualization studies. However, one limitation of N-(2-hydroxyethyl)-4-methoxynaphthalene-1-sulfonamide is its potential toxicity at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving N-(2-hydroxyethyl)-4-methoxynaphthalene-1-sulfonamide, including the development of new fluorescent probes for imaging and visualization studies, the use of N-(2-hydroxyethyl)-4-methoxynaphthalene-1-sulfonamide as a tool for studying protein folding and misfolding, and the exploration of its potential therapeutic applications. Additionally, further research is needed to fully understand the mechanisms underlying N-(2-hydroxyethyl)-4-methoxynaphthalene-1-sulfonamide' biochemical and physiological effects, which could lead to new insights into various biological processes.

Synthesis Methods

N-(2-hydroxyethyl)-4-methoxynaphthalene-1-sulfonamide can be synthesized through a multi-step process involving the reaction of 2-naphthol with chlorosulfonic acid, followed by the addition of sodium hydroxide and ethylene oxide. The resulting product is then purified through recrystallization to obtain N-(2-hydroxyethyl)-4-methoxynaphthalene-1-sulfonamide in high purity.

Scientific Research Applications

N-(2-hydroxyethyl)-4-methoxynaphthalene-1-sulfonamide has been used in a variety of scientific research applications, including as a fluorescent probe for detecting protein-protein interactions and as a tool for studying the role of calcium in biological processes. Its unique chemical structure allows it to bind to specific targets in cells, making it a valuable tool for studying various biological pathways.